1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used in the treatment of pain, inflammation, and fever. This drug is a member of the phenylacetic acid derivative class of NSAIDs, and it works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, mediators of inflammation and pain.
Mechanism of Action
Diclofenac works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins, mediators of inflammation and pain. This inhibition leads to a decrease in the production of prostaglandins, resulting in a reduction in inflammation and pain.
Biochemical and physiological effects:
Diclofenac has been shown to have a number of biochemical and physiological effects, including the inhibition of platelet aggregation, the reduction of fever, and the modulation of the immune response. In addition, 1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone has been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone in lab experiments include its well-established mechanism of action, its availability as a commercial drug, and its relatively low cost. However, there are also limitations to its use, including the potential for off-target effects and toxicity at high doses.
Future Directions
Future research on 1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone may focus on its potential as an anticancer agent, as well as its effects on other cellular and molecular pathways. In addition, there may be opportunities to develop new formulations of this compound that improve its efficacy and reduce its side effects. Finally, research may also explore the use of this compound in combination with other drugs or therapies, in order to enhance its therapeutic effects.
Synthesis Methods
The synthesis of 1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone involves the reaction of 2,4-dichlorophenylacetic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-amino-2-methyl-1-propanol to form the imidazolidinone ring, which is subsequently hydrolyzed to form the final product, this compound.
Scientific Research Applications
Diclofenac has been extensively studied for its therapeutic potential in a variety of conditions, including rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and postoperative pain. In addition, recent research has shown that 1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxy-4-imidazolidinone may have potential as an anticancer agent, due to its ability to inhibit the growth and proliferation of cancer cells.
properties
IUPAC Name |
1-benzoyl-2-(2,4-dichlorophenyl)-3-hydroxyimidazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2N2O3/c17-11-6-7-12(13(18)8-11)15-19(9-14(21)20(15)23)16(22)10-4-2-1-3-5-10/h1-8,15,23H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBAWQVHNGZIMED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(N1C(=O)C2=CC=CC=C2)C3=C(C=C(C=C3)Cl)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.